4-Chloropyridine
Cat. No. B1293800
Key on ui cas rn:
626-61-9
M. Wt: 113.54 g/mol
InChI Key: PVMNPAUTCMBOMO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04610991
Procedure details
4-(4-Pyridinylamino)benzoic acid was prepared from 76.6 g of 4-aminobenzoic acid and 63.5 g of 4-chloropyridine in 240 ml of acetic acid, heated at reflux for 6 hours. With a work-up procedure similar to that of Example 33, there was obtained 50 g of product with the m.p. 322°-324° C.(decompn.).
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[CH:10]=[CH:9][C:5]([C:6]([OH:8])=[O:7])=[CH:4][CH:3]=1.Cl[C:12]1[CH:17]=[CH:16][N:15]=[CH:14][CH:13]=1>C(O)(=O)C>[N:15]1[CH:16]=[CH:17][C:12]([NH:1][C:2]2[CH:10]=[CH:9][C:5]([C:6]([OH:8])=[O:7])=[CH:4][CH:3]=2)=[CH:13][CH:14]=1
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Inputs
Step One
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Name
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Quantity
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76.6 g
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Type
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reactant
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Smiles
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NC1=CC=C(C(=O)O)C=C1
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Name
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Quantity
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63.5 g
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Type
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reactant
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Smiles
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ClC1=CC=NC=C1
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Name
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Quantity
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240 mL
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Type
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solvent
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Smiles
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C(C)(=O)O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux for 6 hours
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Duration
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6 h
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Outcomes
Product
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Name
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Type
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product
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Smiles
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N1=CC=C(C=C1)NC1=CC=C(C(=O)O)C=C1
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Name
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Type
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product
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Smiles
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 50 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
